Cas no 4113-99-9 (5-(2,4-dioxopyrimidin-1-yl)pentanenitrile)

• Product Name: 5-(2,4-dioxopyrimidin-1-yl)pentanenitrile
• CAS No: 4113-99-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 1515786
• PubChem ID: 255975
• Update Time: 2025-04-21

5-(2,4-dioxopyrimidin-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dioxopyrimidin-1-yl)pentanenitrile
• 5-(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)pentanenitrile
• NSC82141
• AC1L5TLE
• AC1Q6CSP
• NCIOpen2_000920
• CTK1D7603
• AR-1G4965
• NSC-82141
• 5-(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)pentanenitrile; NSC82141; AC1L5TLE; AC1Q6CSP; NCIOpen2_000920; CTK1D7603; AR-1G4965; NSC-82141;
• AKOS010783246
• 1-(4-cyanobutyl)uracil
• DTXSID60292368
• 4113-99-9

• Inchi： 1S/C9H11N3O2/c10-5-2-1-3-6-12-7-4-8(13)11-9(12)14/h4,7H,1-3,6H2,(H,11,13,14)
• InChI Key： SVRQAJYMXPWCJT-UHFFFAOYSA-N
• SMILES： O=C1NC(C=CN1CCCCC#N)=O

Computed Properties

• Exact Mass: 193.08523
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 73.2